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Compound of Interest

Compound Name: 2-Iodo-3-nitrophenol

Cat. No.: B176071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazard information

for 2-iodo-3-nitrophenol (CAS No. 197243-48-4). It is intended to serve as a critical resource

for researchers, scientists, and professionals in the field of drug development who may handle

or utilize this compound. This document consolidates available data on its hazardous

properties, handling procedures, and toxicological profile, while also highlighting the current

gaps in experimental data. All quantitative information is presented in structured tables for ease

of reference, and logical workflows for safety and handling are visualized using diagrams.

Chemical Identification and Physical Properties
2-iodo-3-nitrophenol is a substituted aromatic compound with the molecular formula

C₆H₄INO₃. Its chemical structure consists of a phenol ring substituted with an iodine atom and

a nitro group.
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Property Value Source

Molecular Formula C₆H₄INO₃ PubChem

Molecular Weight 265.01 g/mol PubChem

IUPAC Name 2-iodo-3-nitrophenol PubChem

CAS Number 197243-48-4 PubChem

Physical Form Light yellow to brown solid Sigma-Aldrich

Solubility

No data available for 2-iodo-3-

nitrophenol. Nitrophenols are

generally slightly soluble in

water.

-

Hazard Identification and GHS Classification
2-iodo-3-nitrophenol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its acute toxicity, skin and eye irritation potential.

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictograms:
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alt text

Signal Word: Warning

Toxicological Information
Detailed toxicological studies specifically for 2-iodo-3-nitrophenol are not readily available in

the public domain. Much of the understanding of its potential toxicity is extrapolated from data

on related nitrophenol compounds.

General Toxicity of Nitrophenols:

Nitrophenols, as a class of compounds, are known to have several toxic effects. Absorption into

the body can lead to the formation of methemoglobin, which impairs the oxygen-carrying

capacity of the blood and can cause cyanosis. The onset of these symptoms may be delayed.

Effects can range from mild irritation to more severe tissue damage depending on the intensity

and duration of exposure.

Acute Toxicity:

While specific LD50 or LC50 values for 2-iodo-3-nitrophenol are not available, its GHS

classification as Category 4 for oral, dermal, and inhalation toxicity indicates a significant

hazard upon acute exposure.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

There is no specific information available to classify 2-iodo-3-nitrophenol regarding its

carcinogenic, mutagenic, or reproductive toxicity. For the broader class of nitrophenols,

agencies such as IARC, NTP, and OSHA have not classified them as carcinogens.

Experimental Protocols
A thorough search of available scientific literature and safety data repositories did not yield

specific experimental protocols for toxicological studies conducted on 2-iodo-3-nitrophenol.
The hazard classifications provided are based on notifications to regulatory bodies and likely

derived from data on structurally similar compounds or computational models. For related

compounds like 2-nitrophenol and 4-nitrophenol, toxicological data is available, but the detailed
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experimental methodologies are often not fully described in publicly accessible safety

documents.

Handling, Storage, and First Aid
Given the hazardous nature of 2-iodo-3-nitrophenol, strict adherence to safety protocols is

mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Facilities should be equipped with an eyewash station and a safety shower.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.

Respiratory Protection: If dusts are generated or ventilation is inadequate, a NIOSH-

approved respirator for organic vapors and particulates should be used.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Keep container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

First Aid Measures:
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Skin Contact

If on skin, wash with plenty of soap and water.

Take off contaminated clothing and wash it

before reuse. Call a POISON CENTER or

doctor if you feel unwell.

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.

Inhalation

If inhaled, remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Visualizations
Logical Workflow for Hazard Response
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Exposure Event

Immediate Actions
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Caption: Logical workflow for responding to an exposure event involving 2-iodo-3-nitrophenol.

Generalized Metabolic Pathway for Nitrophenols
Disclaimer: This is a generalized pathway based on data for 2- and 4-nitrophenol and may not

be entirely representative for 2-iodo-3-nitrophenol.
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Caption: Generalized metabolic pathway for nitrophenols in the body.

Conclusion
2-iodo-3-nitrophenol is a hazardous chemical that requires careful handling and the use of

appropriate personal protective equipment. While specific toxicological data for this compound

is lacking, the information available for structurally related nitrophenols indicates a potential for

significant acute toxicity, as well as skin and eye irritation. Researchers and drug development

professionals must exercise caution and adhere to the safety guidelines outlined in this

document to minimize the risk of exposure and ensure a safe working environment. Further

toxicological studies are needed to fully characterize the hazard profile of 2-iodo-3-
nitrophenol.

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Hazards of 2-
iodo-3-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176071#2-iodo-3-nitrophenol-safety-data-sheet-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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